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Compound of Interest

Compound Name: c-Myc Peptide TFA

Cat. No.: B10825705 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

The c-Myc peptide is a synthetic polypeptide corresponding to amino acids 410-419 of the C-

terminus of the human c-Myc protein.[1] Its sequence is Glu-Gln-Lys-Leu-Ile-Ser-Glu-Glu-Asp-

Leu (EQKLISEEDL).[2][3] This peptide is a crucial reagent in molecular biology and

proteomics, primarily used as a specific competitor in immunoassays to verify the binding

specificity of anti-c-Myc antibodies to c-Myc-tagged fusion proteins.[4][5] It is also utilized for

the gentle elution of purified c-Myc-tagged proteins from affinity chromatography columns.[6]

Due to the methods used in solid-phase peptide synthesis and purification, synthetic peptides

are typically supplied as trifluoroacetate (TFA) salts.[7] The trifluoroacetate counterions can

occasionally influence experimental outcomes.[8] These application notes provide a detailed

protocol for the preparation, handling, and storage of c-Myc peptide TFA stock solutions for

general laboratory use.

Data Presentation
Quantitative data and key properties of the c-Myc peptide are summarized in the tables below

for easy reference.

Table 1: c-Myc Peptide TFA Properties

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b10825705?utm_src=pdf-interest
https://www.medchemexpress.com/c-Myc_Peptide.html
https://en.wikipedia.org/wiki/Myc-tag
https://broadpharm.com/product/bp-50321
https://www.genscript.com/peptide/RP11731-c_Myc_Peptide.html
https://www.takarabio.com/blocked-countries
https://www.ptglab.com/products/2x-Myc-peptide-2yp.htm
https://www.lifetein.com/How-to-remove-TFA-salt.html
https://www.researchgate.net/post/How-to-remove-Trifluoroacetate-TFA-Salt-from-a-36-amino-acids-peptides-and-replace-it-with-saline
https://www.benchchem.com/product/b10825705?utm_src=pdf-body
https://www.benchchem.com/product/b10825705?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10825705?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Description Source(s)

Amino Acid Sequence
Glu-Gln-Lys-Leu-Ile-Ser-Glu-

Glu-Asp-Leu (EQKLISEEDL)
[2][3]

Source

Corresponds to amino acids

410-419 of human c-Myc

protein

[1]

Molecular Weight (Peptide) ~1203.3 g/mol [3][4]

Molecular Weight (TFA Salt) ~1317.32 g/mol [1][9][10]

Appearance
White to off-white lyophilized

powder
[1]

Typical Purity
>95% (as determined by

HPLC)
[4]

Note: The molecular weight of the peptide you receive will include the mass of the TFA salt. For

precise molar calculations, it is crucial to use the molecular weight provided on the

manufacturer's certificate of analysis, which is typically for the TFA salt form.

Table 2: Recommended Solvents and Concentrations for Stock Solutions

Solvent
Recommended
Concentration

Notes Source(s)

Sterile, Nuclease-Free

Water
5 mg/mL - 50 mg/mL

High concentrations

(e.g., 50 mg/mL) may

require sonication to

fully dissolve.

[1][10]

Phosphate-Buffered

Saline (PBS), pH 7.4
1 mg/mL

A common buffer for

biological applications.
[6]

Dimethyl Sulfoxide

(DMSO)
10 mM

Some suppliers may

provide the peptide

pre-dissolved in

DMSO.

[11]
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Table 3: Storage and Stability Recommendations

Form
Storage
Temperature

Duration Notes Source(s)

Lyophilized

Powder
-20°C or -80°C 1-3 years

Store in a

desiccator,

protected from

light and

moisture.

[1][12][13]

Stock Solution -20°C ~1 month

Aliquot to avoid

repeated freeze-

thaw cycles.

[1][12]

Stock Solution -80°C ~6 months

Recommended

for longer-term

solution storage.

[1]

Experimental Protocols
Safety Precaution: Always wear appropriate personal protective equipment (PPE), including

gloves, safety glasses, and a lab coat, when handling peptides and solvents.

Protocol 1: Preparing a c-Myc Peptide Stock Solution
(Mass/Volume)
This is the most straightforward method for preparing a stock solution.

Materials:

c-Myc peptide TFA (lyophilized powder)

Sterile, nuclease-free water or PBS, pH 7.4

Sterile microcentrifuge tubes

Calibrated pipettes and sterile tips
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Vortex mixer

(Optional) Bath sonicator

Procedure:

Equilibrate Vial: Before opening, allow the vial of lyophilized peptide to warm to room

temperature for 10-15 minutes. This prevents condensation of atmospheric moisture, which

can degrade the peptide.[12]

Add Solvent: Carefully add the calculated volume of sterile water or PBS to the vial to

achieve the desired concentration (e.g., for a 5 mg/mL stock from 1 mg of peptide, add 200

µL of solvent).

Dissolve Peptide: Close the vial tightly and vortex gently for 1-2 minutes until the powder is

completely dissolved.[6] If the peptide is difficult to dissolve, brief sonication (5-10 minutes) in

a water bath can be applied.[1] A fully dissolved solution should be clear with no visible

particulates.

Aliquot for Storage: To prevent degradation from multiple freeze-thaw cycles, dispense the

stock solution into smaller, single-use aliquots in sterile microcentrifuge tubes.

Store: Store the aliquots at -20°C for short-term use or -80°C for long-term storage.[1]

Protocol 2: Preparing a c-Myc Peptide Stock Solution
(Molar Concentration)
This protocol requires using the molecular weight of the TFA salt form for accurate molarity.

Materials:

Same as Protocol 1.

Manufacturer's Certificate of Analysis (for precise molecular weight).

Calculation: Use the formula: Mass (g) = Concentration (mol/L) x Volume (L) x Molecular

Weight ( g/mol )

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://nibsc.org/science_and_research/virology/cjd_resource_centre/available_samples/peptide_library/peptide_storage.aspx
https://www.ptglab.com/products/2x-Myc-peptide-2yp.htm
https://www.medchemexpress.com/c-Myc_Peptide.html
https://www.medchemexpress.com/c-Myc_Peptide.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10825705?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Example: To prepare 500 µL (0.0005 L) of a 10 mM (0.01 mol/L) stock solution using c-Myc
peptide TFA with a molecular weight of 1317.32 g/mol :

Mass (mg) = 0.01 mol/L * 0.0005 L * 1317.32 g/mol * 1000 mg/g = 6.59 mg

Procedure:

Weigh out the required mass of the peptide (e.g., 6.59 mg) in a sterile tube. Note: This is

often impractical for small quantities. It is more common to start with a pre-weighed amount

(e.g., 5 mg) and calculate the volume of solvent needed to reach the target molarity.

Revised Calculation (Volume):Volume (L) = Mass (g) / (Concentration (mol/L) x Molecular

Weight ( g/mol )) Example: To make a 10 mM stock from 5 mg of peptide (MW 1317.32):

Volume (µL) = (0.005 g / (0.01 mol/L * 1317.32 g/mol )) * 1,000,000 µL/L = 379.6 µL

Follow steps 1-5 from Protocol 1, adding the calculated volume of solvent (e.g., 379.6 µL) to

the vial containing the pre-weighed peptide.

Visualizations
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Stock Solution Workflow
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3.
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4.
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5.
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Caption: Workflow for preparing c-Myc peptide stock solution.
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Application: Competitive Binding Assay
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Caption: Logic of c-Myc peptide in a competitive immunoassay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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